5-chloro-2-(2-phenoxyethoxy)benzaldehyde

• IUPAC Name: 5-chloro-2-(2-phenoxyethoxy)benzaldehyde
• InChI: InChI=1S/C15H13ClO3/c16-13-6-7-15(12(10-13)11-17)19-9-8-18-14-4-2-1-3-5-14/h1-7,10-11H,8-9H2
• InChI Key: AYLJCLXUQPLLMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCOC2=C(C=C(C=C2)Cl)C=O
• Molecular Formula: C15H13ClO3
• Molecular Weight: 276.71 g/mol

Description

5-Chloro-2-(2-phenoxyethoxy)benzaldehyde is an aromatic aldehyde derivative featuring a benzaldehyde core substituted with a chlorine atom at the 5-position and a 2-phenoxyethoxy group at the 2-position. These analogs share common features, such as electron-withdrawing substituents (e.g., chlorine) and oxygen-containing side chains, which influence their physicochemical and biological properties .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-chloro-2-(2-phenoxyethoxy)benzaldehyde typically involves the reaction of 5-chloro-2-hydroxybenzaldehyde with phenoxyethanol under specific conditions. The reaction is usually carried out in the presence of a base such as potassium carbonate and a solvent like dimethylformamide (DMF). The mixture is heated to facilitate the etherification process, resulting in the formation of the desired compound .

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, industrial processes may incorporate purification steps such as recrystallization or chromatography to ensure the compound meets the required specifications.

Chemical Reactions Analysis

Types of Reactions: 5-chloro-2-(2-phenoxyethoxy)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chlorine atom on the benzene ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or sodium ethoxide (NaOEt) can be used for substitution reactions.

Major Products Formed:

Oxidation: 5-chloro-2-(2-phenoxyethoxy)benzoic acid.

Reduction: 5-chloro-2-(2-phenoxyethoxy)benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: In chemistry, 5-chloro-2-(2-phenoxyethoxy)benzaldehyde is used as an intermediate in the synthesis of more complex organic molecules. Its reactivity makes it a valuable building block for the construction of various chemical entities .

Biology and Medicine: In biological and medicinal research, this compound has been investigated for its potential pharmacological properties. It may serve as a precursor for the synthesis of bioactive molecules with potential therapeutic applications .

Industry: In the industrial sector, 5-chloro-2-(2-phenoxyethoxy)benzaldehyde can be used in the production of specialty chemicals and materials. Its unique structure allows for the development of compounds with specific properties tailored for various applications .

Mechanism of Action

The mechanism of action of 5-chloro-2-(2-phenoxyethoxy)benzaldehyde depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The phenoxyethoxy group can enhance the compound’s ability to penetrate biological membranes, increasing its bioavailability and efficacy .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents at the 2-position significantly alter solubility, thermal stability, and photoluminescence (PL) properties. Below is a comparative analysis:

Compound	Substituent at 2-Position	Key Properties	Reference
5-Chloro-2-(2-phenoxyethoxy)benzaldehyde	2-Phenoxyethoxy	Hypothesized higher solubility in polar solvents due to ether linkage; no direct data available.	–
5-Chloro-2-(N-tosylamino)benzaldehyde	N-Tosylamino	Forms stable tetrahedral Zn(II) complexes; solid-state PL quantum yields up to 48.3% .
5-Chloro-2-(pentyloxy)benzaldehyde	Pentyloxy	High thermal stability (>290°C); used in pharmaceutical intermediates .
5-Chloro-2-(phenylethynyl)benzaldehyde	Phenylethynyl	High purity (>98%); used in organic synthesis; no PL data reported .
5-Chloro-2-(difluoromethoxy)benzaldehyde	Difluoromethoxy	Increased polarity due to –O–CF₂ group; potential for enhanced reactivity in electrophilic substitutions .

Key Observations :

• Thermal Stability : Alkyloxy substituents (e.g., pentyloxy) confer higher thermal stability (>290°C), likely due to reduced steric hindrance and stable C–O bonds .
• Photoluminescence: Azomethine derivatives of 5-chloro-2-(N-tosylamino)benzaldehyde exhibit strong solid-state PL, attributed to rigid molecular structures and Zn(II) coordination .
• Solubility: Ether-linked substituents (e.g., phenoxyethoxy) may enhance solubility in organic solvents compared to alkyl or aryl groups .

Key Observations :

• Antimicrobial Activity: Tosylamino derivatives exhibit potent antiprotozoal activity, likely due to metal coordination enhancing membrane permeability .
• Pharmaceutical Utility : Alkyloxy derivatives (e.g., pentyloxy) are intermediates in drug synthesis, suggesting compatibility with biological systems .

Key Observations :

• Ether Formation : Alkyloxy derivatives are efficiently synthesized via nucleophilic substitution (e.g., Williamson ether synthesis) .
• Azomethine Synthesis : Condensation in acetic acid is a robust method for imine derivatives but requires strict stoichiometry .